2-(1-methylcyclopropoxy)acetic acid
Overview
Description
2-(1-methylcyclopropoxy)acetic acid (2-MCA) is a cyclic carboxylic acid with a five-membered ring structure and a methyl group attached to the carbon atom. It is a versatile compound that has been used extensively in scientific research. It is a common building block for the synthesis of various organic compounds, and it can also be used for a variety of biochemical and physiological applications.
Scientific Research Applications
2-(1-methylcyclopropoxy)acetic acid has been used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme inhibition, and the study of drug metabolism. It has also been used in the synthesis of pharmaceuticals, and it has been used in the study of drug-drug interactions.
Mechanism of Action
2-(1-methylcyclopropoxy)acetic acid acts as an inhibitor of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. It also acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-(1-methylcyclopropoxy)acetic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes involved in drug metabolism, the inhibition of acetylcholinesterase, and the inhibition of other enzymes involved in the metabolism of neurotransmitters. It has also been shown to have anti-inflammatory and anti-cancer effects, and it has been shown to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
2-(1-methylcyclopropoxy)acetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is a versatile compound that can be used in a variety of biochemical and physiological applications. However, it is important to note that 2-(1-methylcyclopropoxy)acetic acid can be toxic at high concentrations, and it should be handled with care.
Future Directions
There are a number of potential future directions for 2-(1-methylcyclopropoxy)acetic acid. It could be used to develop new pharmaceuticals and to study the biochemical and physiological effects of various drugs. It could also be used to study the mechanisms of action of various enzymes and to develop new enzyme inhibitors. Additionally, it could be used to study the effects of environmental toxins and to develop new methods for the detection and removal of environmental pollutants. Finally, it could be used to study the effects of various dietary supplements and to develop new dietary supplements.
Synthesis Methods
2-(1-methylcyclopropoxy)acetic acid can be synthesized in a variety of ways, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. The Grignard reaction involves the reaction of a Grignard reagent with an aldehyde or ketone to form an alkoxide, which is then reacted with aqueous acid to form the desired carboxylic acid. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkoxide, which is then reacted with aqueous acid to form the desired carboxylic acid. The Ullmann reaction involves the reaction of an organometallic compound with an aldehyde or ketone to form an alkoxide, which is then reacted with aqueous acid to form the desired carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(1-methylcyclopropoxy)acetic acid can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "1-methylcyclopropane", "bromine", "sodium hydroxide", "diethyl malonate", "ethyl chloroformate", "sodium hydride", "acetic anhydride", "water", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "methanol", "ethyl acetate" ], "Reaction": [ "1. Bromination of 1-methylcyclopropane with bromine in the presence of sodium hydroxide to yield 1-bromo-1-methylcyclopropane.", "2. Alkylation of diethyl malonate with 1-bromo-1-methylcyclopropane using sodium hydride as a base to yield ethyl 2-(1-methylcyclopropyl)malonate.", "3. Hydrolysis of ethyl 2-(1-methylcyclopropyl)malonate with aqueous sodium hydroxide to yield 2-(1-methylcyclopropyl)malonic acid.", "4. Esterification of 2-(1-methylcyclopropyl)malonic acid with ethyl chloroformate in the presence of sodium bicarbonate to yield ethyl 2-(1-methylcyclopropyl)malonate.", "5. Hydrolysis of ethyl 2-(1-methylcyclopropyl)malonate with aqueous sodium hydroxide to yield 2-(1-methylcyclopropyl)acetic acid.", "6. Conversion of 2-(1-methylcyclopropyl)acetic acid to 2-(1-methylcyclopropoxy)acetic acid through reaction with acetic anhydride in the presence of sodium acetate.", "7. Purification of the product through extraction with ethyl acetate, washing with water, drying with sodium sulfate, and evaporation of the solvent." ] } | |
CAS RN |
1553716-45-2 |
Product Name |
2-(1-methylcyclopropoxy)acetic acid |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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